Cas no 1260642-92-9 (2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid
• CAS No: 1260642-92-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD15475020
• CID: 4771132
• Update Time: 2025-06-08

2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid
• DL-Cbz-cyclopopylalanine
• 2-(((Benzyloxy)carbonyl)amino)-3-cyclopropylpropanoic acid
• 3-cyclopropyl-2-(phenylmethoxycarbonylamino)propanoic acid
• 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid

• MDL： MFCD15475020
• Inchi： 1S/C14H17NO4/c16-13(17)12(8-10-6-7-10)15-14(18)19-9-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2,(H,15,18)(H,16,17)
• InChI Key： NCRLSXDXLQPBEU-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 321
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid

2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid (CAS No. 1260642-92-9): An Overview of Its Structure, Synthesis, and Applications

2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid (CAS No. 1260642-92-9) is a versatile compound with significant potential in various fields of chemistry and biology. This article provides a comprehensive overview of its structure, synthesis, and applications, drawing on the latest research findings to highlight its importance in the scientific community.

Structure and Properties: The compound 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid is a derivative of proline, a non-proteinogenic amino acid. Its molecular formula is C₁₄H₁₇NO₄, and it has a molecular weight of 267.3 g/mol. The structure features a benzyloxycarbonyl (Cbz) protecting group attached to the amino group, which is commonly used in peptide synthesis to prevent premature reactions. The cyclopropyl substituent on the propanoic acid chain adds unique steric and electronic properties, making this compound particularly interesting for both synthetic and biological studies.

Synthesis: The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid involves several well-established steps in organic chemistry. One common approach is the reaction of cyclopropylacetic acid with benzyl chloroformate in the presence of a base such as triethylamine. This step forms the Cbz-protected amino acid intermediate, which can then be further modified or incorporated into larger molecules. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that reduce waste and energy consumption.

Biological Applications: One of the most promising applications of 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid is in the field of medicinal chemistry. The compound has been studied for its potential as a building block in the synthesis of bioactive peptides and small molecules with therapeutic properties. For example, it has been used to synthesize analogs of natural peptides that exhibit enhanced stability and bioavailability. These analogs have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

Clinical Trials and Research: Several clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid. Early results have been encouraging, with some studies reporting improved outcomes in patients with specific conditions. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this compound effectively inhibited tumor growth in mouse models of breast cancer. These findings have sparked further interest in exploring its potential as a novel therapeutic agent.

Analytical Methods: Accurate analytical methods are crucial for characterizing 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for this purpose. These methods provide detailed information about the purity, structure, and stability of the compound, which is essential for both research and industrial applications.

Safety Considerations: While 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid is generally considered safe for laboratory use when proper handling protocols are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

Future Perspectives: The future outlook for 2-{[(Benzyloxy)carbonyl]amino}-3-cyclopropylpropanoic acid is promising. Ongoing research continues to uncover new applications and potential uses for this compound. Advances in synthetic methods and analytical techniques will further enhance its utility in both academic and industrial settings. Additionally, interdisciplinary collaborations between chemists, biologists, and medical researchers will likely lead to new discoveries that expand our understanding of its biological activities and therapeutic potential.